![molecular formula C16H12N2OS B2580388 2-Phenyl-2,3-dihydro-[1,3]thiazino[3,2-a]benzimidazol-4-one CAS No. 326007-50-5](/img/structure/B2580388.png)
2-Phenyl-2,3-dihydro-[1,3]thiazino[3,2-a]benzimidazol-4-one
Overview
Description
“2-Phenyl-2,3-dihydro-[1,3]thiazino[3,2-a]benzimidazol-4-one” is a complex organic compound that belongs to the class of nitrogen- and sulfur-containing heterocyclic compounds . It is part of the imidazo [2,1-b] [1,3]thiazines family, which represents a significant number of bioactive substances .
Synthesis Analysis
The synthesis of this compound involves several steps. The reaction of compound 45a and 3-chloropropanoyl chloride yielded 8-methyl-2,3-dihydro-2H-[1,3]thiazino[3,2-a]benz-imidazolone . A similar reaction with cinnamoyl choride produced a mixture of 2a88b .Molecular Structure Analysis
The molecular structure of this compound has been confirmed by various spectroscopic techniques such as Infra Red, 1 H-NMR, 13 C-NMR, and Mass spectroscopy . X-ray single crystallography has also been used to confirm the molecular structures .Chemical Reactions Analysis
The presence of an aryl substituent at the 2 position of [1,3-thiazino [3,2-a]benzimidazol-4-ones has a substantial effect on the direction of the reactions .Mechanism of Action
While the exact mechanism of action for this compound is not explicitly mentioned in the sources, it’s worth noting that similar compounds in the imidazo [2,1-b] [1,3]thiazines family have shown a variety of biological activities. For instance, some derivatives have been identified as inhibitors of Trypanosoma brucei 427 and factor IXa .
Future Directions
The future directions for this compound could involve further exploration of its synthesis methods, understanding its mechanism of action, and studying its potential applications in various fields. Given the bioactivity of similar compounds in the imidazo [2,1-b] [1,3]thiazines family , there could be potential for its use in medical and pharmaceutical applications.
properties
IUPAC Name |
2-phenyl-2,3-dihydro-[1,3]thiazino[3,2-a]benzimidazol-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2OS/c19-15-10-14(11-6-2-1-3-7-11)20-16-17-12-8-4-5-9-13(12)18(15)16/h1-9,14H,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXFUOCQAEIOYDU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(SC2=NC3=CC=CC=C3N2C1=O)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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